Cas no 137640-86-9 (2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)-)

• Product Name: 2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)-
• CAS No: 137640-86-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1245565
• PubChem ID: 55052928
• Update Time: 2025-04-20

2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)-
• 2-pyridinecarboxylic acid,6-(3-ethylphenoxy)-
• 137640-86-9
• AKOS006064317

• Inchi： 1S/C14H13NO3/c1-2-10-5-3-6-11(9-10)18-13-8-4-7-12(15-13)14(16)17/h3-9H,2H2,1H3,(H,16,17)
• InChI Key： HPZYIHYCCUCPLX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)N=1)C1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 59.42